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Compound of Interest

Compound Name: 4-Chlorobenzyl acetate

Cat. No.: B1678579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 4-Chlorobenzyl acetate, a chemical

compound used in laboratory synthesis. It details its chemical and physical properties, a

generalized synthesis protocol, applications, and safety information, presented in a format

tailored for a technical audience.

Compound Identification and Properties
4-Chlorobenzyl acetate is an ester recognized by the CAS Number 5406-33-7.[1][2] It is a

chlorinated aromatic compound with the linear formula ClC₆H₄CH₂OCOCH₃.

Chemical and Physical Data
The key physicochemical properties of 4-Chlorobenzyl acetate are summarized below for

easy reference.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

CAS Number 5406-33-7 [1][2]

Molecular Formula C₉H₉ClO₂ [1][2]

Molecular Weight 184.62 g/mol [2][3]

Boiling Point 78-81 °C @ 1 mmHg [1][4]

Density 1.169 g/mL at 25 °C [1][3]

Refractive Index n20/D 1.5200 [4]

LogP (Octanol/Water) 2.59 [3]

Flash Point >230 °F (>110 °C) [4]

| Appearance | Colorless Liquid | |

Table 2: Compound Identifiers

Identifier Type Value Source(s)

EC Number 226-464-6 [1][2]

MDL Number MFCD00027406 [1]

InChI Key
MAGQINDMZBNWLG-

UHFFFAOYSA-N
[1][2]

| SMILES | CC(=O)OCc1ccc(Cl)cc1 |[1][3] |

Synthesis Protocol
While specific, detailed experimental protocols require access to cited literature such as

Synthetic Communications, 13, p. 501, 1983, a generalized and plausible method for the

synthesis of 4-Chlorobenzyl acetate is the esterification of 4-chlorobenzyl alcohol. This

involves reacting the alcohol with an acetylating agent in the presence of a base or catalyst.

Generalized Experimental Methodology
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Objective: To synthesize 4-Chlorobenzyl acetate via esterification.

Reagents:

4-Chlorobenzyl alcohol

Acetic anhydride or Acetyl chloride

A suitable base (e.g., Pyridine, Triethylamine) or acid catalyst (e.g., H₂SO₄)

Anhydrous solvent (e.g., Dichloromethane, Diethyl ether)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser (if heating is required), dissolve 4-Chlorobenzyl alcohol in the chosen anhydrous

solvent.

Reagent Addition: Slowly add the acetylating agent (e.g., acetic anhydride) and the

base/catalyst to the solution. The reaction is often exothermic and may require cooling in an

ice bath.

Reaction Monitoring: Allow the mixture to stir at room temperature. The reaction progress

can be monitored using Thin Layer Chromatography (TLC) until the starting material is

consumed.

Workup: Upon completion, quench the reaction by adding water or a saturated sodium

bicarbonate solution to neutralize excess acid and anhydride.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an

organic solvent (e.g., Dichloromethane). Combine the organic layers.
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Washing: Wash the combined organic layers sequentially with water, saturated sodium

bicarbonate solution, and finally, brine.

Drying and Filtration: Dry the organic layer over an anhydrous drying agent like magnesium

sulfate, followed by filtration.

Purification: Remove the solvent under reduced pressure using a rotary evaporator. The

resulting crude product can be purified by vacuum distillation to yield pure 4-Chlorobenzyl
acetate.

Below is a diagram illustrating this generalized experimental workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1678579?utm_src=pdf-body
https://www.benchchem.com/product/b1678579?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants:
- 4-Chlorobenzyl Alcohol

- Acetic Anhydride
- Base (e.g., Pyridine)
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(Stir at Room Temp)
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Check for completion

Quench & Neutralize
(aq. NaHCO₃)

Solvent Extraction

Wash Organic Layer
(Water, Brine)

Dry (MgSO₄) & Filter

Concentrate & Purify
(Vacuum Distillation)

Final Product:
4-Chlorobenzyl Acetate

Click to download full resolution via product page

Generalized workflow for the synthesis of 4-Chlorobenzyl acetate.
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Applications
Currently, the primary documented application of 4-Chlorobenzyl acetate is as a laboratory

chemical and an intermediate for the synthesis of other substances.[5] Its specific roles in

complex drug development pathways or as a signaling molecule are not extensively reported in

publicly available literature.

Safety and Handling
There is conflicting information regarding the hazard classification of 4-Chlorobenzyl acetate.

One Safety Data Sheet (SDS) from Sigma-Aldrich states that the substance is "Not a

hazardous substance or mixture".[5] This SDS suggests standard laboratory precautions

such as wearing eye shields and gloves.

Conversely, other sources provide GHS hazard statements indicating that it may be harmful

if swallowed (H302), cause skin irritation (H315), cause serious eye irritation (H319), and

may cause respiratory irritation (H335).[4]

Given this discrepancy, it is imperative for researchers to handle 4-Chlorobenzyl acetate with

caution in a well-ventilated area, using appropriate personal protective equipment (PPE),

including gloves and safety glasses. Users should consult the specific SDS provided by their

supplier for the most accurate and up-to-date safety information.

Table 3: GHS Hazard Information (Note: Conflicting Data Exists)

Hazard Type GHS Code Statement Source

Acute Toxicity (Oral) H302
Harmful if
swallowed

[4]

Skin Irritation H315 Causes skin irritation [4]

Eye Irritation H319
Causes serious eye

irritation
[4]

| Respiratory Irritation | H335 | May cause respiratory irritation |[4] |
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The logical relationship between the compound's identity and its associated data is visualized

below.

4-Chlorobenzyl Acetate
CAS: 5406-33-7

Physicochemical Properties Safety & Handling Synthesis & Application Chemical Identifiers

Boiling Point: 78-81°C Density: 1.169 g/mL Mol. Weight: 184.62
SDS Source 1:
'Not hazardous'

SDS Source 2:
'Irritant, Harmful'

PPE: Gloves, Eyewear Route: Esterification Use: Lab Intermediate InChIKey: MAGQ... SMILES: CC(=O)O...

Click to download full resolution via product page

Data relationships for 4-Chlorobenzyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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